7-(4-chlorophenyl)-1-methyl-3-(3-methylbenzyl)oxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 7-(4-chlorophenyl)-4-methyl-2-[(3-methylphenyl)methyl]purino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C22H17ClN4O3/c1-13-4-3-5-14(10-13)11-27-20(28)18-19(25(2)22(27)29)24-21-26(18)12-17(30-21)15-6-8-16(23)9-7-15/h3-10,12H,11H2,1-2H3
• InChI Key: FJJRPYPKQQDLEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)C3=C(N=C4N3C=C(O4)C5=CC=C(C=C5)Cl)N(C2=O)C
• Molecular Formula: C22H17ClN4O3
• Molecular Weight: 420.8 g/mol

Description

“7-(4-Chlorophenyl)-1-methyl-3-(3-methylbenzyl)oxazolo[2,3-f]purine-2,4(1H,3H)-dione” is a chemical compound with the molecular formula C22H17ClN4O3. It has an average mass of 420.848 Da and a mono-isotopic mass of 420.098907 Da. This product is not intended for human or veterinary use and is for research use only.

Scientific Research Applications

Anticancer Potential

A study by Sucharitha et al. (2021) explored novel fused triazolopyrrolo[2,1-f]purine derivatives, similar to the specified compound, for their anticancer properties. The compounds exhibited significant anti-proliferative activity against various human cancer cell lines. Molecular docking studies complemented these findings, suggesting a promising direction for anticancer drug development.

Immunomodulatory Effects

Nagahara et al. (1990) studied thiazolo[4,5-d]pyrimidine nucleosides, structurally related to the compound , to determine their immunomodulatory effects. The study (Nagahara et al., 1990) highlighted the significance of inserting a sulfur atom in the purine ring, showing potential in enhancing immune functions and providing protection against viruses in mice.

Antiviral Activity

Research by Kini et al. (1991) focused on sugar-modified nucleoside derivatives of the purine analogue, closely related to 7-(4-chlorophenyl)-1-methyl-3-(3-methylbenzyl)oxazolo[2,3-f]purine-2,4(1H,3H)-dione. These compounds were tested for antiviral activity, showing effectiveness against Semliki Forest virus, indicating potential applications in antiviral therapies.

Anticonvulsant Activity

A study by Kelley et al. (1995) synthesized and tested substituted triazolopyrazines, structurally similar to the compound , for anticonvulsant activity. Several of these compounds showed potent activity against seizures in rats, suggesting potential use in treating epilepsy or related disorders.

Optoelectronic Properties

A study by Abbas et al. (2018) synthesized new bicyclic oxazolidine compounds, related to the compound of interest, and investigated their optoelectronic properties using density functional theory. This research could have implications for the development of new materials with specific electronic and photophysical properties.

DPP-IV Inhibitors

Research by Mo et al. (2015) involved the synthesis of purine-2,6-dione derivatives as dipeptidyl peptidase IV (DPP-IV) inhibitors. These compounds, structurally related to the specified compound, showed moderate to good inhibitory activities, suggesting potential applications in treating conditions like diabetes.